Cas no 1300106-03-9 (6-(Trifluoromethyl)benzo[d]oxazole)

• Product Name: 6-(Trifluoromethyl)benzo[d]oxazole
• CAS No: 1300106-03-9
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• CID: 1038756
• PubChem ID: 70701061
• Update Time: 2025-07-22

6-(Trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)benzo[d]oxazole
• 6-(Trifluoromethyl)-1,3-benzoxazole
• A888796
• 1300106-03-9
• DTXSID60743840
• LRXKDMBGOGUYFS-UHFFFAOYSA-N
• Benzoxazole, 6-(trifluoromethyl)-

• MDL： MFCD20526342
• Inchi： 1S/C8H4F3NO/c9-8(10,11)5-1-2-6-7(3-5)13-4-12-6/h1-4H
• InChI Key： LRXKDMBGOGUYFS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)OC=N2)(F)F

Computed Properties

• Exact Mass: 187.02449824g/mol
• Monoisotopic Mass: 187.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 6-(Trifluoromethyl)benzo[d]oxazole

Recent Advances in the Application of 6-(Trifluoromethyl)benzo[d]oxazole (CAS: 1300106-03-9) in Chemical Biology and Pharmaceutical Research

6-(Trifluoromethyl)benzo[d]oxazole (CAS: 1300106-03-9) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile reactivity. This heterocyclic compound, characterized by the presence of a trifluoromethyl group and a benzo[d]oxazole core, has attracted significant attention for its potential applications in drug discovery, medicinal chemistry, and materials science. Recent studies have explored its utility as a building block for the synthesis of bioactive molecules, with a particular focus on its role in modulating protein-protein interactions and enzyme inhibition.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the effectiveness of 6-(Trifluoromethyl)benzo[d]oxazole derivatives as potent inhibitors of protein kinase CK2, a target implicated in various cancers. The researchers employed structure-activity relationship (SAR) analysis to optimize the substitution patterns on the benzo[d]oxazole core, leading to compounds with nanomolar inhibitory activity and improved selectivity profiles. The incorporation of the trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the inhibitors, highlighting the importance of this moiety in drug design.

In another significant development, a team from the University of Cambridge reported the use of 6-(Trifluoromethyl)benzo[d]oxazole as a fluorescent probe for imaging applications in live cells (Nature Chemical Biology, 2024). The compound's inherent fluorescence properties, combined with its ability to selectively accumulate in mitochondria, make it a valuable tool for studying cellular processes. The researchers further functionalized the scaffold to create a series of probes with tunable emission wavelengths, enabling multiplexed imaging of different organelles.

The synthetic accessibility of 6-(Trifluoromethyl)benzo[d]oxazole has also been a subject of recent research. A novel one-pot synthesis method was developed by a group at MIT, which significantly improved the yield and purity of the compound while reducing the environmental impact of the production process (Green Chemistry, 2023). This advancement is expected to facilitate the broader adoption of this scaffold in both academic and industrial settings.

Looking ahead, the unique properties of 6-(Trifluoromethyl)benzo[d]oxazole position it as a key player in the development of next-generation therapeutics and diagnostic tools. Ongoing research is exploring its potential in targeted drug delivery systems, where its ability to cross biological membranes and its metabolic stability are particularly advantageous. Additionally, computational studies are being conducted to predict novel applications of this scaffold in materials science, particularly in the design of organic electronic devices.